2-(8-fluoro-5-(4-fluorobenzyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]quinolin-2-yl)-N-phenylacetamide

• IUPAC Name: 2-[8-fluoro-5-[(4-fluorophenyl)methyl]-3-oxopyrazolo[4,3-c]quinolin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C25H18F2N4O2/c26-17-8-6-16(7-9-17)13-30-14-21-24(20-12-18(27)10-11-22(20)30)29-31(25(21)33)15-23(32)28-19-4-2-1-3-5-19/h1-12,14H,13,15H2,(H,28,32)
• InChI Key: HVGYADNWTKRHJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CN(C4=C(C3=N2)C=C(C=C4)F)CC5=CC=C(C=C5)F
• Molecular Formula: C25H18F2N4O2
• Molecular Weight: 444.4 g/mol
• CAS No.: 931329-49-6

Description

2-(8-fluoro-5-(4-fluorobenzyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]quinolin-2-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H18F2N4O2 and its molecular weight is 444.442. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• A study on N-(2-(3-fluorobenzyl)-2H-indazol-5-yl)-2-phenyl-2H-pyrazolo[4,3-c]quinolin-4-amine (LZC-2b), a compound with a quinoline structure, synthesized as an anticancer prodrug, demonstrates promising prospects in chemotherapy of oral cancer. The strategy for the synthesis and preparation of pH-responsive micro-medicines based on quinoline and chitosan showcases innovative drug delivery systems with controlled release tailored to the acidic environment of tumor sites (Tian et al., 2018).

Receptor Ligand Activity

• Research on pyrazolo[4,3-c]quinolin-3-ones revealed their high affinity for central benzodiazepine receptors (BzR), with certain derivatives demonstrating subnanomolar concentration range binding affinity and potent antagonist properties in vitro. This highlights the potential for compounds with a similar structural framework in the development of therapeutic agents targeting the GABA(A) receptor complex (Carotti et al., 2003).

Antimicrobial Activity

• Synthesis and evaluation of novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole for their antimycobacterial activity against Mycobacterium tuberculosis H37Rv indicate the potential of quinoline derivatives as effective antitubercular agents (Kantevari et al., 2011).

Anti-Inflammatory and Analgesic Activities

• Novel derivatives related to the specified compound, focusing on N,N-disubstituted 4-amino-5,6-dihydro-3,8-diphenyl-2H-pyrano[2,3-f]quinazolin-2-ones, have demonstrated platelet antiaggregating activity superior to that of acetylsalicylic acid, along with local anesthetic activity in mice and weak anti-inflammatory activity in rats, suggesting a potential application in the development of new therapeutic agents for inflammation and pain management (Longobardi et al., 1991).